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Introduction
The relaxin-RXFP1 signaling axis plays a crucial role in a multitude of physiological processes,

extending far beyond its initial characterization in female reproduction. Relaxin, a peptide

hormone structurally similar to insulin, and its primary receptor, the relaxin family peptide

receptor 1 (RXFP1), are integral to cardiovascular modulation, renal function, and the

regulation of tissue fibrosis.[1][2][3][4] This technical guide provides an in-depth overview of the

core physiological functions of this signaling pathway, supported by quantitative data, detailed

experimental methodologies, and visual representations of its complex signaling networks.

Core Physiological Functions
The relaxin-RXFP1 signaling axis exerts pleiotropic effects throughout the body, with significant

implications for both health and disease.[3][4][5] Its functions are primarily mediated by the

activation of RXFP1, a G protein-coupled receptor (GPCR), which triggers a cascade of

intracellular signaling events.[2][6]

Cardiovascular System
In the cardiovascular system, relaxin is a potent vasodilator, contributing to reduced systemic

vascular resistance and increased cardiac output.[5][7][8] These effects are largely mediated

through the stimulation of nitric oxide (NO) production in endothelial cells.[8][9] RXFP1
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activation in cardiac fibroblasts also plays a crucial role in mitigating cardiac fibrosis and

hypertrophy, highlighting its therapeutic potential in heart failure.[5][7] In fact, recombinant

human relaxin-2 (serelaxin) has been investigated in clinical trials for acute heart failure.[10]

Renal System
The kidneys are a key target for relaxin-RXFP1 signaling.[11] This axis is involved in regulating

renal hemodynamics, leading to increased renal blood flow and glomerular filtration rate.[11]

Furthermore, relaxin exhibits significant anti-fibrotic effects in the kidney, making it a promising

therapeutic target for chronic kidney disease.[11][12] Studies have shown that RXFP1 is highly

expressed in human and non-human primate kidney glomeruli, specifically in glomerular

endothelial cells.[13]

Reproductive System
Historically, the most well-characterized role of relaxin is in the female reproductive system.

During pregnancy, it is responsible for remodeling the connective tissue of the reproductive

tract, including softening the cervix and relaxing the pelvic ligaments to facilitate parturition.[8]

[14][15] RXFP1 is expressed in the uterus, cervix, vagina, and oviduct, where it mediates these

crucial changes.[14][16] In males, relaxin and RXFP1 are also present and are thought to play

a role in reproductive function.

Anti-Fibrotic Effects
A hallmark of relaxin-RXFP1 signaling is its potent anti-fibrotic activity in various organs,

including the heart, kidneys, lungs, and skin.[17][18] Relaxin counteracts the pro-fibrotic actions

of transforming growth factor-beta (TGF-β) by interfering with the Smad signaling pathway.[17]

This is achieved, in part, through the activation of pathways involving nitric oxide and the

inhibition of myofibroblast differentiation.[17] However, the therapeutic efficacy of relaxin-based

therapies can be hampered by the downregulation of RXFP1 expression in fibrotic tissues.[1]

[19][20]

Quantitative Data on Relaxin-RXFP1 Signaling
The following tables summarize key quantitative data related to the interaction of relaxin and

other molecules with the RXFP1 receptor.
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Ligand Receptor
Assay
Type

Paramete
r

Value Species
Referenc
e

Relaxin-2
Human

RXFP1

Gs

Signaling

Assay

EC50 ~100 pM Human [21]

ML290
Human

RXFP1

Gs

Signaling

Assay

pEC50 7.0 Human [22]

SE301
Human

RXFP1

Gs

Signaling

Assay

EC50 5.8 nM Human [21][23]

SE301
Mouse

RXFP1

Gs

Signaling

Assay

EC50 8.6 nM Mouse [23][24]

Relaxin Rat Atrium
Binding

Assay
Kd 1.4 nM Rat [25]

SE301
Human

RXFP1

Flow

Cytometry

Binding

Kd
122 ± 36

nM
Human [21][23]

Signaling Pathways
Activation of RXFP1 by relaxin initiates a complex network of intracellular signaling cascades.

The receptor can couple to various G proteins, including Gs and Gi, leading to the modulation

of multiple downstream effectors.[22][26]

cAMP-Dependent Pathway
The canonical signaling pathway involves the coupling of RXFP1 to Gs, which activates

adenylyl cyclase, leading to an increase in intracellular cyclic adenosine monophosphate

(cAMP) and subsequent activation of Protein Kinase A (PKA).[1][22][26]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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